Cas no 1378655-34-5 (1-(3-Ethoxy-4-fluorophenyl)ethanone)

• Product Name: 1-(3-Ethoxy-4-fluorophenyl)ethanone
• CAS No: 1378655-34-5
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• MDL: MFCD18375404
• CID: 3042553
• PubChem ID: 91656300
• Update Time: 2025-05-23

1-(3-Ethoxy-4-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Ethoxy-4-fluorophenyl)ethanone
• 3'-Ethoxy-4'-fluoroacetophenone
• AK425124
• DS-18709
• SCHEMBL22342481
• AKOS027391696
• 4'-FLUORO-3'-ETHOXYACETOPHENONE
• 1378655-34-5
• CS-0151499

• MDL： MFCD18375404
• Inchi： 1S/C10H11FO2/c1-3-13-10-6-8(7(2)12)4-5-9(10)11/h4-6H,3H2,1-2H3
• InChI Key： HIFWTXUOIHNESR-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C)=O)=CC=1OCC

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2

1-(3-Ethoxy-4-fluorophenyl)ethanone Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Ethoxy-4-fluorophenyl)ethanone

1-(3-Ethoxy-4-fluorophenyl)ethanone: A Comprehensive Overview

1-(3-Ethoxy-4-fluorophenyl)ethanone, also known by its CAS registry number CAS No. 1378655-34-5, is a versatile organic compound that has garnered significant attention in various fields of chemistry and material science. This compound, characterized by its unique structure and functional groups, has found applications in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies and its tailored properties have further expanded its potential in cutting-edge research and industrial applications.

The molecular structure of 1-(3-Ethoxy-4-fluorophenyl)ethanone comprises a phenyl ring substituted with an ethoxy group at the 3-position and a fluorine atom at the 4-position, with an ethanone group attached at the para position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. The presence of electron-donating ethoxy and electron-withdrawing fluorine groups creates a unique balance of reactivity, which is exploited in various chemical transformations.

Recent studies have highlighted the role of 1-(3-Ethoxy-4-fluorophenyl)ethanone as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have employed this compound to develop novel anti-inflammatory agents and antioxidants. Its ability to undergo nucleophilic aromatic substitution reactions has been particularly advantageous in constructing complex heterocyclic frameworks, which are integral to modern drug design.

In the realm of material science, CAS No. 1378655-34-5 has been investigated for its potential as a precursor in the synthesis of advanced polymers and high-performance materials. The compound's reactivity under controlled conditions allows for the formation of cross-linked networks with tailored mechanical and thermal properties. These materials hold promise for applications in aerospace, electronics, and automotive industries.

The synthesis of 1-(3-Ethoxy-4-fluorophenyl)ethanone typically involves multi-step processes that emphasize precision and control over reaction conditions. Recent advancements in catalytic systems have enabled more efficient routes to this compound, reducing production costs while maintaining high purity standards. For example, the use of palladium-catalyzed coupling reactions has emerged as a powerful strategy for constructing the desired aromatic framework.

In terms of physical properties, CAS No. 1378655-34-5 exhibits a melting point of approximately 92°C and a boiling point around 280°C under standard conditions. Its solubility profile makes it suitable for use in both organic and aqueous reaction media, depending on the specific application requirements.

The environmental impact of 1-(3-Ethoxy-4-fluorophenyl)ethanone has also been a topic of recent research interest. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint when used responsibly in industrial processes.

In conclusion, CAS No. 1378655-34-5, or 1-(3-Ethoxy-4-fluorophenyl)ethanone, stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple industries underscore its importance as a valuable chemical entity with promising future prospects.